Cas no 623-13-2 (Methyl p-tolyl sulfide)

Methyl p-tolyl sulfide structure

Product Name:Methyl p-tolyl sulfide

CAS No:623-13-2

Molecular Formula:C₈H₁₀S

Molecular Weight:138.2300

MDL:MFCD00008560

CID:39116

PubChem ID:24856683

Methyl p-tolyl sulfide Properties

Names and Identifiers

- methyl p-tolyl sulphide
- Methyl p-tolyl sulfide
- 4-(Methylthio)toluene
- 1-methyl-4-methylsulfanylbenzene
- 4-methylthioanisole
- p-(Methylthio)toluene
- Benzene, 1-methyl-4-(methylthio)-
- p-Tolyl methyl sulfide
- p-Methylphenyl methyl sulfide
- p-Cresyl methyl sulfide
- Methyl p-cresyl sulfide
- Sulfide, methyl p-tolyl
- 4-Methyl-(1-thiaethyl)benzene
- methyl(p-tolyl)sulfane
- 1-methyl-4-(methylthio)benzene
- 1-Methyl-4-(methylsulfanyl)benzene
- VHILIAIEEYLJNA-UHFFFAOYSA-N
- 1-methyl-4-methylsulfanyl-benzene
- (4-Methylthio)tolu
- MFCD00008560
- NSC6256
- NSC-6256
- 623-13-2
- AI3-18866
- methyl 4-methylphenyl sulfide
- InChI=1/C8H10S/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3
- p-tolyl methyl sulphide
- SCHEMBL76792
- EINECS 210-773-8
- FT-0628800
- VHILIAIEEYLJNA-UHFFFAOYSA-
- D91411
- 4-methyl-thioanisole
- (4-Methylthio)toluene
- AKOS006220695
- NS00035004
- DTXSID6060765
- M0949
- CHEBI:134483
- Methyl p-tolyl sulfide, 99%
- A833711
- AC-16445
- methyl(4-tolyl)sulfane
- p-Thiocresol, S-methyl-
- 4-methylthiotoluene
- CS-0313465
- 4-(methylsulfanyl)toluene
- J-522644
- 4-methyl-thioanisol
- 1-Methyl-4-(methylsulfanyl)benzene #
- 4-methylphenyl methylsulfide
- FS-4204
- NSC 6256
- Methylp-tolylsulfide
- DB-054128
- +Expand
- MDL： MFCD00008560
- InChIKey： VHILIAIEEYLJNA-UHFFFAOYSA-N
- Inchi： 1S/C8H10S/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3
- SMILES： S(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
- BRN： 1905733

Computed Properties

Exact Mass: 138.05000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 138.05
Heavy Atom Count: 9
Complexity: 72.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 25.3

Experimental Properties

LogP: 2.71690
PSA: 25.30000
Refractive Index: n20/D 1.573(lit.)
Boiling Point: 94°C/30.8mmHg
Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
Color/Form: Colorless to yellow liquid.
Solubility: Immiscible.
Density: 1.027 g/mL at 25 °C(lit.)

Methyl p-tolyl sulfide Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：9
Safety Instruction： S24/25
Hazard Level：9
Dangerous goods sign： Xn
Hazardous Material transportation number：3334
Hazard Statement： H302
Warning Statement： P210-P280-P370+P378-P403+P235-P501
Prompt：warning
Risk Phrases： 22
Signal Word：Warning
TSCA：T
HazardClass：9

Methyl p-tolyl sulfide Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl p-tolyl sulfide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003CD6-1g	(4-Methylthio)toluene	623-13-2	99%	1g	$9.00	2024-04-22
A2B Chem LLC	AB55194-1g	(4-Methylthio)toluene	623-13-2	99%	1g	$9.00	2024-04-19
Aaron	AR003CLI-1g	(4-Methylthio)toluene	623-13-2	98%	1g	$9.00
abcr	AB177654-5 g	Methyl p-tolyl sulfide, 97%; .	623-13-2	97%	5 g	€69.40	2023-07-20
Ambeed	A317807-1g	Methyl p-tolylsulfide	623-13-2	98%	1g	$10.0
Chemenu	CM342170-5g	(4-Methylthio)toluene	623-13-2	95%+	5g	$86	2022-06-10
eNovation Chemicals LLC	D387924-5g	Methylp-tolyl sulfide	623-13-2	97%	5g	$135	2022-09-09
Fluorochem	001781-1g	Methyl p-tolyl sulfide	623-13-2	99%	1g	￡10.00	2022-03-01
Oakwood	001781-1g	Methyl p-tolyl sulfide	623-13-2	99%	1g	$10.00	2024-07-19
TRC	M010370-5g	Methyl p-Tolyl Sulfide	623-13-2		5g	$ 220.00	2022-06-04

Methyl p-tolyl sulfide Synthesis

Synthetic Circuit 1

934-72-5

803-17-8

623-13-2

855-38-9

Reaction Conditions

1.1 Reagents: Phenylsilane Catalysts: Indium tribromide Solvents: 1,4-Dioxane ; 1.5 h, 100 °C

Reference

Indium-Catalyzed Deoxygenation of Sulfoxides with Hydrosilanes

Sakai, Norio ; et al, Asian Journal of Organic Chemistry, 2021, 10(4), 845-850

Synthetic Circuit 2

623-13-2

855-38-9

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 1 h, rt
2.1 Reagents: Phenylsilane Catalysts: Indium tribromide Solvents: 1,4-Dioxane ; 1.5 h, 100 °C

Reference

Indium-Catalyzed Deoxygenation of Sulfoxides with Hydrosilanes

Sakai, Norio ; et al, Asian Journal of Organic Chemistry, 2021, 10(4), 845-850

Synthetic Circuit 3

855-38-9

623-13-2

855-38-9

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Dichloromethane ; 5 h, rt
2.1 Reagents: Phenylsilane Catalysts: Indium tribromide Solvents: 1,4-Dioxane ; 1.5 h, 100 °C

Reference

Indium-Catalyzed Deoxygenation of Sulfoxides with Hydrosilanes

Sakai, Norio ; et al, Asian Journal of Organic Chemistry, 2021, 10(4), 845-850

Synthetic Circuit 4

106-45-6

74-88-4

623-13-2

855-38-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt; overnight, rt
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 1 h, rt
3.1 Reagents: Phenylsilane Catalysts: Indium tribromide Solvents: 1,4-Dioxane ; 1.5 h, 100 °C

Reference

Indium-Catalyzed Deoxygenation of Sulfoxides with Hydrosilanes

Sakai, Norio ; et al, Asian Journal of Organic Chemistry, 2021, 10(4), 845-850

Methyl p-tolyl sulfide Raw materials

Methyl p-tolyl sulfide Preparation Products

Methyl p-tolyl sulfide Suppliers

Hubei Baidu Chemistry Co.,Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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TCI (Shanghai) Development Co., Ltd.

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(CAS:623-13-2)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:623-13-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Methyl p-tolyl sulfide Related Literature

1. Selective aerobic oxidation of aliphatic aldehydes: the critical role of percarboxylate anion on the selectivity

Laurent Vanoye,Alain Favre-Réguillon React. Chem. Eng. 2023 8 1043
2. Biomimetic flavin-catalysed reactions for organic synthesis

H. Iida,Y. Imada,S.-I. Murahashi Org. Biomol. Chem. 2015 13 7599
3. Amine templated open-framework vanadium(iii) phosphites with catalytic properties

Joseba Orive,Edurne S. Larrea,Roberto Fernández de Luis,Marta Iglesias,José L. Mesa,Teófilo Rojo,María I. Arriortua Dalton Trans. 2013 42 4500
4. Asymmetric sulfoxidation by engineering the heme pocket of a dye-decolorizing peroxidase

Dolores Linde,Marina Ca?ellas,Cristina Coscolín,Irene Davó-Siguero,Antonio Romero,Fátima Lucas,Francisco J. Ruiz-Due?as,Victor Guallar,Angel T. Martínez Catal. Sci. Technol. 2016 6 6277
5. Chiral microporous Ti(salan)-based metal–organic frameworks for asymmetric sulfoxidation

Chengfeng Zhu,Xu Chen,Zhiwei Yang,Xia Du,Yan Liu,Yong Cui Chem. Commun. 2013 49 7120
6. Homolytic aromatic substitution. Part XXXIV. Major products from the reaction of benzoyl peroxide with p-disubstituted benzenes

D. I. Davies,D. H. Hey,B. Summers J. Chem. Soc. C 1970 2653
7. Catalytic O2 activation with synthetic models of α-ketoglutarate dependent oxygenases

Brenda N. Sánchez-Eguía,Joan Serrano-Plana,Anna Company,Miquel Costas Chem. Commun. 2020 56 14369
8. The versatility of non-heme diiron monooxygenase PmlABCDEF: a single biocatalyst for a plethora of oxygenation reactions

Vytautas Petkevi?ius,Justas Vaitekūnas,Mikas Sadauskas,Fabian Peter Josef Schultes,Dirk Tischler,Rolandas Me?kys Catal. Sci. Technol. 2022 12 7293
9. Alloxazine–cyclodextrin conjugates for organocatalytic enantioselective sulfoxidations

Viktor Mojr,Milo? Budě?ínsky,Radek Cibulka,Tomá? Kraus Org. Biomol. Chem. 2011 9 7318
10. The versatility of non-heme diiron monooxygenase PmlABCDEF: a single biocatalyst for a plethora of oxygenation reactions

Vytautas Petkevi?ius,Justas Vaitekūnas,Mikas Sadauskas,Fabian Peter Josef Schultes,Dirk Tischler,Rolandas Me?kys Catal. Sci. Technol. 2022 12 7293

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Cas no 623-13-2 (Methyl p-tolyl sulfide)

Methyl p-tolyl sulfide Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyl p-tolyl sulfide Security Information

Methyl p-tolyl sulfide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methyl p-tolyl sulfide Price

Methyl p-tolyl sulfide Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Methyl p-tolyl sulfide Raw materials

Methyl p-tolyl sulfide Preparation Products

Methyl p-tolyl sulfide Suppliers

Methyl p-tolyl sulfide Related Literature

Related Categories

623-13-2 (Methyl p-tolyl sulfide) Related Products